Cas no 181300-40-3 ((2-chloro-4-methanesulfonylphenyl)methanol)

• Product Name: (2-chloro-4-methanesulfonylphenyl)methanol
• CAS No: 181300-40-3
• MF: C₈H₉ClO₃S
• MW: 220.673260450363
• MDL: MFCD06203107
• CID: 113641
• PubChem ID: 42609245
• Update Time: 2025-04-18

(2-chloro-4-methanesulfonylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2-chloro-4-(methylsulfonyl)-
• (2-CHLORO-4-(METHYLSULFONYL)PHENYL)METHANOL
• (2-Chloro-4-methanesulfonyl-phenyl)-methanol
• (2-chloro-4-methylsulfonylphenyl)methanol
• 2-chloro-4-(methanesulfonyl)benzyl alcohol
• 2-chloro-4-methylsulfonylbenzyl alcohol
• RARECHEM AL BD 1445
• Benzenemethanol, 2-chloro-4-(methylsulfonyl)-
• (2-chloro-4-methanesulfonylphenyl)methanol
• TS-03155
• [2-Chloro-4-(methanesulfonyl)phenyl]methanol
• PB26171
• SCHEMBL1939686
• A812606
• ALCUBUXRPJBKNU-UHFFFAOYSA-N
• 181300-40-3
• P10337
• DTXSID40654965
• AKOS015917074
• CS-0055271
• J-508694
• FT-0654588
• MFCD06203107
• 2-CHLORO-4-(METHYLSULFONYL)-BENZENEMETHANOL

• MDL： MFCD06203107
• Inchi： 1S/C8H9ClO3S/c1-13(11,12)7-3-2-6(5-10)8(9)4-7/h2-4,10H,5H2,1H3
• InChI Key： ALCUBUXRPJBKNU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CO)S(C)(=O)=O

Computed Properties

• Exact Mass: 219.99600
• Monoisotopic Mass: 219.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 62.8A^2

Experimental Properties

• PSA: 62.75000
• LogP: 2.31660